Cas no 1796931-48-0 ((S)-Mirabegron)

• Product Name: (S)-Mirabegron
• CAS No: 1796931-48-0
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 4557868
• Update Time: 2025-06-12

(S)-Mirabegron Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-aminothiazol-4-yl)-N-(4-(2-((2-hydroxy-2-phenylethyl) amino)ethyl)phenyl)acetamide
• (S)-2-(2-aminothiazol-4-yl)-N-(4-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)acetamide
• (S)-Mirabegron

• Inchi： 1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/t19-/m1/s1
• InChI Key： PBAPPPCECJKMCM-LJQANCHMSA-N
• SMILES： S1C(N)=NC(=C1)CC(NC1C=CC(=CC=1)CCNC[C@H](C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 396.161997g/mol
• Monoisotopic Mass: 396.161997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129
• Molecular Weight: 396.5g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (S)-Mirabegron

Compound Introduction: (S)-Mirabegron (CAS No. 1796931-48-0)

(S)-Mirabegron, identified by the Chemical Abstracts Service Number (CAS No.) 1796931-48-0, is a specialized pharmaceutical compound that has garnered significant attention in the field of urological research and drug development. This enantiomer, specifically the (S)-configuration, plays a crucial role in modulating bladder function through a novel mechanism of action, making it a subject of extensive study and clinical interest.

The pharmacological profile of (S)-Mirabegron is characterized by its potent selectivity for β3-adrenergic receptors in the bladder smooth muscle. Unlike its racemic counterpart or other existing treatments, this compound exhibits a high degree of specificity, which translates to improved therapeutic efficacy with a potentially reduced side-effect profile. This selectivity is attributed to its stereospecific interaction with the β3-adrenergic receptor, a key target in the management of overactive bladder (OAB) symptoms.

Recent advancements in urological pharmacology have highlighted the importance of enantiopurity in drug development. The (S)-enantiomer of Mirabegron has been shown to possess superior pharmacodynamic properties compared to the racemic mixture, which was previously marketed under different designations. Studies indicate that the (S)-configuration not only enhances receptor binding affinity but also prolongs duration of action, leading to more consistent symptom relief for patients suffering from OAB.

The mechanism of action for (S)-Mirabegron involves the activation of β3-adrenergic receptors, which results in the relaxation of bladder smooth muscle. This relaxation reduces bladder hyperactivity and increases bladder capacity, thereby alleviating symptoms such as frequent urination, urgency, and incontinence. Unlike some other OAB treatments that may target different receptors or pathways, (S)-Mirabegron offers a distinct approach that addresses the underlying physiological mechanisms of bladder dysfunction.

Clinical trials have demonstrated promising results regarding the efficacy and safety of (S)-Mirabegron in patients with OAB. These trials have consistently shown improvements in measures such as reduced urinary frequency, decreased urgency episodes, and enhanced quality of life for participants. The compound's ability to provide sustained relief makes it an attractive option for both acute and chronic management of OAB symptoms.

The development of (S)-Mirabegron aligns with current trends in pharmaceutical innovation, where targeted therapies and enantiopure compounds are increasingly preferred over traditional broad-spectrum treatments. This approach not only improves patient outcomes but also minimizes off-target effects that can lead to adverse reactions. The rigorous testing and validation process that (S)-Mirabegron has undergone ensure that it meets stringent regulatory standards for safety and efficacy.

From a chemical perspective, (S)-Mirabegron is synthesized through carefully controlled stereoselective processes to ensure high enantiomeric purity. The synthesis methodology incorporates advanced techniques in organic chemistry to achieve the desired stereochemical configuration without introducing impurities that could compromise therapeutic efficacy or safety. This level of precision underscores the compound's sophistication as a pharmaceutical agent.

Future research directions for (S)-Mirabegron include exploring its potential applications beyond OAB treatment. Preliminary studies suggest that this compound may have utility in other conditions involving smooth muscle dysfunction, such as gastrointestinal motility disorders or pulmonary conditions. These explorations could expand the therapeutic landscape for (S)-Mirabegron, offering new treatment options for patients with diverse medical needs.

The growing body of evidence supporting the use of (S)-Mirabegron underscores its significance as a next-generation therapeutic agent in urology. As clinical data continues to accumulate and regulatory approvals are obtained globally, this compound is poised to become a cornerstone in the management of overactive bladder and related conditions. Its unique mechanism of action and favorable pharmacokinetic profile position it as a valuable addition to the armamentarium of modern medicine.